ethyl 1-(3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H29N5O4/c1-5-30-20(29)16-8-10-25(11-9-16)19(28)7-6-17-14(3)24-26(15(17)4)21-22-13(2)12-18(27)23-21/h12,16H,5-11H2,1-4H3,(H,22,23,27)
• InChI Key: XRYWIJHCJZTWAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CCC2=C(N(N=C2C)C3=NC(=CC(=O)N3)C)C
• Molecular Formula: C21H29N5O4
• Molecular Weight: 415.5 g/mol

Description

Ethyl 1-(3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.494. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Several studies have focused on the synthesis of novel compounds using ethyl 1-(3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate as a starting material or intermediate. For example, Rahmouni et al. (2014) detailed the synthesis of new isoxazolines and isoxazoles through [3+2] cycloaddition, highlighting the compound's versatility in creating dipolarophiles for further chemical transformations (Rahmouni et al., 2014). Additionally, Hafez et al. (2016) developed novel pyrazole derivatives with significant antimicrobial and anticancer activity, underscoring the potential pharmaceutical applications of these compounds (Hafez et al., 2016).

Antimicrobial and Anticancer Activity

Research by Abdelhamid and Afifi (2010) and Rahmouni et al. (2016) has explored the antimicrobial and anticancer potential of derivatives synthesized from ethyl 1-(3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate. These studies demonstrated the efficacy of the synthesized compounds against a range of bacterial strains and cancer cell lines, indicating their promise as therapeutic agents (Abdelhamid & Afifi, 2010); (Rahmouni et al., 2016).

Enzymatic Activity Enhancement

A study by Mohamed Abd and Gawaad Awas (2008) revealed that certain pyrazolopyrimidinyl keto-esters, derived from the compound , exhibited potent effects on increasing the reactivity of cellobiase, an enzyme with significant industrial and biotechnological applications (Mohamed Abd & Gawaad Awas, 2008).